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Compound of Interest

Compound Name:
5-Iodo-2-

thiophenecarboxaldehyde

Cat. No.: B1304914 Get Quote

For Researchers, Scientists, and Drug Development Professionals: A Procedural Overview for

Safe and Compliant Disposal

Navigating the complexities of chemical waste management is paramount to ensuring

laboratory safety and environmental compliance. This guide provides essential, immediate

safety and logistical information for the proper disposal of 5-Iodo-2-thiophenecarboxaldehyde
(CAS No. 5370-19-4). Due to the absence of a specific, publicly available Safety Data Sheet

(SDS) for this compound, the following procedures are based on its chemical properties as a

halogenated organic aldehyde and general principles of hazardous waste management.

Chemical and Physical Properties
A summary of the known physical and chemical properties of 5-Iodo-2-
thiophenecarboxaldehyde is presented below. This information is critical for assessing

potential hazards and determining appropriate handling procedures.
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Property Value

CAS Number 5370-19-4[1][2]

Molecular Formula C₅H₃IOS[1][2]

Molecular Weight 238.05 g/mol [1][2]

Density 2.113 g/cm³[1]

Boiling Point 283.6°C at 760 mmHg[1]

Flash Point 125.3°C[1]

Experimental Protocol for Disposal
The following step-by-step protocol outlines the recommended procedure for the safe disposal

of 5-Iodo-2-thiophenecarboxaldehyde. This protocol is a general guideline and should be

adapted to comply with your institution's specific hazardous waste management policies and

local regulations.

1. Personal Protective Equipment (PPE):

Before handling the chemical, ensure you are wearing appropriate PPE, including:

Chemical-resistant gloves (e.g., nitrile)

Safety goggles or a face shield

A laboratory coat

All handling of the compound and its waste should be conducted within a certified chemical

fume hood to prevent inhalation of vapors.

2. Waste Segregation and Collection:

As a halogenated organic compound, 5-Iodo-2-thiophenecarboxaldehyde waste must be

segregated from non-halogenated waste streams.[3][4][5][6]
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Collect all waste containing this compound, including residual amounts in containers,

contaminated materials (e.g., pipette tips, weighing paper), and solutions, in a designated

hazardous waste container.

The container should be made of a compatible material (e.g., glass or high-density

polyethylene) and have a secure, tightly fitting lid.

3. Labeling of Hazardous Waste:

The waste container must be clearly labeled with the words "Hazardous Waste."

The full chemical name, "5-Iodo-2-thiophenecarboxaldehyde," and the CAS number,

"5370-19-4," must be included on the label.

Indicate the primary hazards associated with the compound. While specific GHS

classifications are not readily available, based on similar compounds, it is prudent to include

"Irritant" and "Harmful."

4. Storage of Waste:

Store the sealed and labeled hazardous waste container in a designated, well-ventilated,

and cool secondary containment area.

Ensure the storage area is away from incompatible materials, such as strong oxidizing

agents, bases, and reducing agents.

5. Final Disposal:

The disposal of 5-Iodo-2-thiophenecarboxaldehyde must be conducted through a licensed

and approved hazardous waste disposal company.[7]

Contact your institution's Environmental Health and Safety (EHS) department to arrange for

the pickup and disposal of the hazardous waste.

Do not attempt to dispose of this chemical down the drain or in regular trash.[3]

Note on Aldehyde Reactivity: Aldehydes as a class can be reactive. While a specific

neutralization protocol for 5-Iodo-2-thiophenecarboxaldehyde is not available, it is crucial to
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avoid mixing it with incompatible chemicals. If there is a need to treat the waste before

disposal, consult with a qualified chemist or your EHS department.

Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of 5-Iodo-2-
thiophenecarboxaldehyde.
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Disposal Workflow for 5-Iodo-2-thiophenecarboxaldehyde

Step 1: 
Wear Appropriate PPE

Step 2: 
Segregate Halogenated Waste

Safety First

Step 3: 
Collect in Designated Container

Prevent Cross-Contamination

Step 4: 
Label Container Correctly

Ensure Proper Identification

Step 5: 
Store Safely in Secondary Containment

Maintain Safe Storage

Step 6: 
Contact EHS for Disposal

Compliance with Institutional Policy

Step 7: 
Professional Hazardous Waste Disposal

Final Compliant Disposal

Click to download full resolution via product page

Caption: Logical workflow for the safe disposal of 5-Iodo-2-thiophenecarboxaldehyde.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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